Cas no 1804187-83-4 (4-Trifluoromethyl-1H-benzimidazole-6-sulfonyl chloride)

• Product Name: 4-Trifluoromethyl-1H-benzimidazole-6-sulfonyl chloride
• CAS No: 1804187-83-4
• MF: C₈H₄ClF₃N₂O₂S
• MW: 284.642769813538
• CID: 4824746
• Update Time: 2025-05-22

4-Trifluoromethyl-1H-benzimidazole-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Trifluoromethyl-1H-benzimidazole-6-sulfonyl chloride

• Inchi： 1S/C8H4ClF3N2O2S/c9-17(15,16)4-1-5(8(10,11)12)7-6(2-4)13-3-14-7/h1-3H,(H,13,14)
• InChI Key： PMKRKSYFKJZKGF-UHFFFAOYSA-N
• SMILES： ClS(C1=CC2=C(C(C(F)(F)F)=C1)N=CN2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 395
• XLogP3: 2.4
• Topological Polar Surface Area: 71.2

Additional information on 4-Trifluoromethyl-1H-benzimidazole-6-sulfonyl chloride

Comprehensive Overview of 4-Trifluoromethyl-1H-benzimidazole-6-sulfonyl chloride (CAS No. 1804187-83-4)

The compound 4-Trifluoromethyl-1H-benzimidazole-6-sulfonyl chloride (CAS No. 1804187-83-4) is a highly specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. Its unique benzimidazole core and trifluoromethyl group make it a valuable intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

One of the key reasons for the growing demand for 4-Trifluoromethyl-1H-benzimidazole-6-sulfonyl chloride is its role in the development of small-molecule therapeutics. The trifluoromethyl group enhances metabolic stability and bioavailability, making it a preferred choice for medicinal chemists. Additionally, the sulfonyl chloride moiety allows for versatile functionalization, enabling the creation of diverse sulfonamide-based compounds. This flexibility aligns with current trends in precision medicine and targeted drug delivery.

In the context of green chemistry and sustainable synthesis, CAS No. 1804187-83-4 has garnered attention for its potential in catalyzed reactions and atom-efficient processes. Researchers are exploring its use in flow chemistry and microwave-assisted synthesis, which reduce waste and improve yield. These advancements address the increasing focus on environmentally friendly manufacturing and cost-effective production in the chemical industry.

Another area of interest is the compound's application in material science. The benzimidazole scaffold is known for its thermal stability and electronic properties, making it suitable for developing organic semiconductors and photovoltaic materials. With the rise of renewable energy technologies, 4-Trifluoromethyl-1H-benzimidazole-6-sulfonyl chloride could play a pivotal role in next-generation solar cells and light-emitting diodes (LEDs).

From a commercial perspective, the global market for high-performance intermediates like CAS No. 1804187-83-4 is expanding rapidly. Companies are investing in custom synthesis and contract manufacturing to meet the demand for tailored solutions. This trend is driven by the need for innovative drug candidates and specialty chemicals in emerging markets. As a result, suppliers are prioritizing high-purity grades and scalable production methods to ensure consistency and reliability.

In summary, 4-Trifluoromethyl-1H-benzimidazole-6-sulfonyl chloride (CAS No. 1804187-83-4) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and advanced materials. Its structural features and reactivity make it a cornerstone in modern synthetic chemistry, aligning with industry trends such as sustainability, precision medicine, and renewable energy. As research continues to uncover new possibilities, this compound is poised to remain a critical tool for scientists and engineers worldwide.